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Compound of Interest |

Compound Name: Dimyristolein
Cat. No.: B15548706
Get Quote
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Dimyristolein, a diacylglycerol, is not classified as a hazardous substance under the Globally
Harmonized System (GHS) of Classification and Labelling of Chemicals, based on data from
similar compounds. However, it is imperative to always consult the specific Safety Data Sheet
(SDS) provided by the supplier for definitive guidance. This document outlines the proper
disposal procedures for Dimyristolein, ensuring the safety of laboratory personnel and
environmental protection.

Immediate Safety and Handling

Before beginning any disposal process, ensure you are wearing the appropriate Personal
Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant
gloves. Handle Dimyristolein in a well-ventilated area. In case of a spill, prevent it from
entering drains or waterways. For dry spills, use dry clean-up procedures to avoid generating
dust. For wet spills, absorb the material with an inert substance and place it in a labeled
container for disposal.

Step-by-Step Disposal Protocol

The recommended disposal route for Dimyristolein depends on its classification as either non-
hazardous or hazardous waste. The following steps will guide you through the decision-making
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process and subsequent actions.

o Consult the Safety Data Sheet (SDS): The first and most critical step is to locate and review
the SDS for the specific Dimyristolein product you are using. Section 13 of the SDS will
provide detailed disposal considerations.

e Non-Hazardous Waste Disposal (Most Likely Scenario): If the SDS confirms that
Dimyristolein is not a hazardous substance, it can typically be disposed of as general
laboratory waste.

o Solid Waste: Place solid Dimyristolein and any contaminated labware (e.g., pipette tips,
weighing boats) into a designated, clearly labeled container for non-hazardous solid
chemical waste.

o Liquid Waste: While Dimyristolein is generally a solid at room temperature, if itisin a
liquid form or dissolved in a non-hazardous solvent, it should be collected in a container
for non-hazardous liquid waste. Do not pour it down the drain unless explicitly permitted by
your institution's environmental health and safety (EHS) department.

o Empty Containers: Thoroughly empty the original container. Deface or remove the original
label and dispose of it with regular laboratory glass or plastic recycling, according to your
institution's guidelines.

o Hazardous Waste Disposal (If Required by SDS or Institutional Policy): In the unlikely event
that the SDS classifies Dimyristolein as hazardous, or if it has been mixed with a hazardous
substance, it must be disposed of as hazardous chemical waste.[1][2]

o Waste ldentification and Segregation: Clearly label the waste container as "Hazardous
Waste" and include the chemical name "Dimyristolein."[3] Segregate it from other
incompatible chemical waste streams.

o Container Management: Use a compatible, leak-proof container with a secure lid.[3] Do
not overfill the container.

o Arrange for Pickup: Contact your institution's EHS department to arrange for the collection
and disposal of the hazardous waste.
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Quantitative Data on Chemical Waste Containers

While no specific quantitative disposal limits for Dimyristolein are available, the following table
provides general guidelines for the storage of chemical waste in a laboratory setting.

Container Guideline Specification Rationale

) . ) ] o To ensure safe handling and
Maximum Container Size 10 Liters (for liquids) )
prevent large spills.

] ] To allow for expansion of
Fill Level Do not exceed 90% capacity ]
vapors and prevent spills.

) ] 55 gallons of hazardous waste ~ Federal and state regulations
Satellite Accumulation Area

Limit or 1 quart of acutely hazardous  for temporary storage of
imi

waste hazardous waste in the lab.

Experimental Protocols

The disposal procedures outlined above are based on standard laboratory safety protocols and
chemical waste management guidelines. Specific experimental use of Dimyristolein does not
alter the fundamental disposal requirements, which are dictated by its inherent properties as
detailed in the SDS.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
Dimyristolein.
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Consult Safety Data Sheet (SDS) for Dimyristolein

Solid Waste: Place in designated non-hazardous solid waste container. ‘

Contact Environmental Health & Safety (EHS) for pickup.

Liquid Waste: Collect in non-hazardous liquid waste container. Do not drain dsjf Empty Containers: Deface label and dispose with lab recycling

Click to download full resolution via product page

Decision workflow for Dimyristolein waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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